![molecular formula C14H23NO3 B1264877 1S-cis-3,3,5-trimethylcyclohexyl ester5-oxo-L-proline](/img/structure/B1264877.png)
1S-cis-3,3,5-trimethylcyclohexyl ester5-oxo-L-proline
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Overview
Description
Crilvastatin 1S is the 1S isomer of crilvastatin, a pyrrolidone non-competitive inhibitor of hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase.
Scientific Research Applications
Stereospecific Synthesis
1S-cis-3,3,5-Trimethylcyclohexyl Ester5-oxo-L-proline has been studied in stereospecific syntheses. For example, stereospecific preparation of cis-4-[18F]fluoro-L-proline was conducted using a semi-automated procedure (Mazza, 2000).
Peptide Bond Surrogates
Research has explored using certain compounds as surrogates for cis-prolyl peptide bonds. Studies include the assessment of 1,5-disubstituted[1,2,3]triazoles as cis-peptide bond surrogates, demonstrating their role in protein structures and enzymatic activities (Tam et al., 2007).
Enzyme Production
Novel L-proline cis-4-hydroxylases, converting L-proline to cis-4-hydroxy-L-proline, have been discovered and investigated for their potential in producing hydroxyproline isomers, useful in pharmaceutical synthesis (Hara & Kino, 2009).
Catalysis in Synthesis
The compound has been used in asymmetric phase-transfer catalysis for synthesizing cis-5-substituted proline esters, demonstrating its application in the creation of complex organic molecules (Lygo et al., 2010).
Angiotensin II Receptor Antagonists
Research into cis-4-(4-Phenoxy)-1-[1-oxo-2(R)-[4-[(2-sulfobenzoyl)amino)-1H-imidazol-1-yl]octyl]-L-proline derivatives has shown their role as potent nonpeptide angiotensin II receptor antagonists, relevant in hypertension treatment (Palkowitz et al., 1994).
Properties
Molecular Formula |
C14H23NO3 |
---|---|
Molecular Weight |
253.34 g/mol |
IUPAC Name |
[(1S,5S)-3,3,5-trimethylcyclohexyl] (2S)-5-oxopyrrolidine-2-carboxylate |
InChI |
InChI=1S/C14H23NO3/c1-9-6-10(8-14(2,3)7-9)18-13(17)11-4-5-12(16)15-11/h9-11H,4-8H2,1-3H3,(H,15,16)/t9-,10+,11+/m1/s1 |
InChI Key |
FXAAOALUHHXBSO-VWYCJHECSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H](CC(C1)(C)C)OC(=O)[C@@H]2CCC(=O)N2 |
Canonical SMILES |
CC1CC(CC(C1)(C)C)OC(=O)C2CCC(=O)N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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